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Compound of Interest

Compound Name: Lacto-N-difucohexaose Il

Cat. No.: B164729

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides essential safety and logistical information for the handling of Lacto-N-
difucohexaose Il, a di-fucosylated human milk oligosaccharide used in biomedical research.
Adherence to these procedures is critical for ensuring personnel safety and maintaining
product integrity.

l. Personal Protective Equipment (PPE)

When handling Lacto-N-difucohexaose II, which is typically a white to off-white solid, the
following personal protective equipment is mandatory to prevent inhalation, skin, and eye
contact.[1][2][3][4][5]

o Lab Coat: A standard laboratory coat is required to protect clothing and skin from incidental
contact with the powder.[2][3]

o Eye Protection: Safety glasses with side shields are the minimum requirement.[5] For
procedures with a higher risk of dust generation, chemical splash goggles are
recommended.[2][6]

o Gloves: Disposable nitrile gloves are required for handling the substance.[3][5] It is crucial to
change gloves immediately if they become contaminated.[3] For tasks with significant
powder handling, double-gloving can provide an extra layer of protection.[5]
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» Respiratory Protection: If work is performed in a poorly ventilated area or if there is a
potential for generating dust, a NIOSH-approved N95 respirator or equivalent should be
used to avoid breathing in particles.[2]

o Footwear: Closed-toe shoes must be worn at all times in the laboratory to protect against

spills and falling objects.[2]

Il. Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for the safe handling of Lacto-N-difucohexaose Il
from receipt to experimental use.

» Receiving and Inspection:
o Upon receipt, visually inspect the package for any signs of damage or leakage.
o Verify that the container is sealed and the label matches the product ordered.

o Don the appropriate PPE (lab coat, gloves, safety glasses) before opening the shipping
container.

o Storage:
o Store Lacto-N-difucohexaose Il in a tightly sealed container in a dry environment.[7]

o Follow the specific storage temperature requirements provided by the supplier, which can
range from 2-8°C to below -15°C.[7]

e Preparation for Use:

o Before handling the powder, ensure the work area (e.g., a chemical fume hood or a
designated clean bench) is clean and uncluttered.

o If possible, handle the solid material in a fume hood or a ventilated enclosure to minimize

dust inhalation.

o Allow the container to equilibrate to room temperature before opening to prevent
condensation.
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» Weighing and Aliquoting:

o Perform weighing and aliquoting in a chemical fume hood or on a balance with a draft
shield to contain any airborne powder.

o Use clean spatulas and weighing boats.
o Close the primary container tightly immediately after use.
o Experimental Use:

o When dissolving the compound or adding it to a reaction, do so in a manner that
minimizes splashing or aerosol generation.

o Maintain all required PPE throughout the experimental procedure.

lll. Disposal Plan

Proper disposal of Lacto-N-difucohexaose Il and associated waste is essential to prevent
environmental contamination and ensure a safe laboratory environment.

e Unused Product: Unwanted or expired Lacto-N-difucohexaose Il should be disposed of as
chemical waste in accordance with local, state, and federal regulations. Do not dispose of it
down the drain or in the regular trash.

o Contaminated Materials: All disposable materials that have come into contact with Lacto-N-
difucohexaose Il, such as gloves, weighing boats, and pipette tips, should be collected in a
designated, sealed waste bag or container. This container should be clearly labeled as
chemical waste and disposed of following institutional guidelines.

o Empty Containers: Empty containers should be triple-rinsed with an appropriate solvent. The
rinsate should be collected as chemical waste. Once decontaminated, the container can be
disposed of according to institutional policies.

IV. Quantitative Data Summary

The following table summarizes key quantitative information for Lacto-N-difucohexaose II.
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Property Value Source
Molecular Formula C3sHesNO29 [L10718191
Molecular Weight 999.91 g/mol (110718191
Appearance White to O.ff—white to Pale o
Brown Solid

Purity =295% [1]
Storage Temperature <-15°C or 2-8°C [7]
Precautionary Codes P261, P262 [7]

V. Visual Workflow for Safe Handling

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.bocsci.com/product/lacto-n-difucohexaose-ii-cas-62258-12-2-376630.html
https://www.biosynth.com/p/OL06826/62258-12-2-lacto-n-difucohexaose-ii
https://pubchem.ncbi.nlm.nih.gov/compound/Lndfh-II
https://www.dextrauk.com/products/oligosaccharides/lactose-based-o-glycans/lacto-n-difucohexaose-ii/
https://www.bocsci.com/product/lacto-n-difucohexaose-ii-cas-62258-12-2-376630.html
https://www.biosynth.com/p/OL06826/62258-12-2-lacto-n-difucohexaose-ii
https://pubchem.ncbi.nlm.nih.gov/compound/Lndfh-II
https://www.dextrauk.com/products/oligosaccharides/lactose-based-o-glycans/lacto-n-difucohexaose-ii/
https://www.bocsci.com/product/lacto-n-difucohexaose-ii-cas-62258-12-2-376630.html
https://www.bocsci.com/product/lacto-n-difucohexaose-ii-cas-62258-12-2-376630.html
https://www.biosynth.com/p/OL06826/62258-12-2-lacto-n-difucohexaose-ii
https://www.biosynth.com/p/OL06826/62258-12-2-lacto-n-difucohexaose-ii
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

1. Receive Shipment

:

2. Inspect Package

:

3. Store Appropriately
(<-15°C or 2-8°C)

l

4. Don Required PPE

l

5. Prepare Clean Work Area

Handling
y

6. Equilibrate to Room Temp

:

7. Weigh/Aliquot in Hood

:

8. Perform Experiment

Dispvosal

9. Collect Contaminated Waste

:

10. Dispose as Chemical Waste

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b164729?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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